2-pentyl-3-phenylacrylaldehyde N-[6-chloro-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone
Overview
Description
The compound “2-pentyl-3-phenylacrylaldehyde N-[6-chloro-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone” is a chemical substance with the CAS number 339017-99-1 .
Physical and Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, density, etc., are not specified in the sources I found .Scientific Research Applications
Synthesis and Biological Activity
Heterocyclic Compound Synthesis : Research focused on synthesizing heterocyclic derivatives, such as pyrimidine hydrazones, has demonstrated their significance in drug discovery, highlighting their anticancer, antimicrobial, antioxidant, and antiviral activities. The structural variations in these compounds, achieved through different synthetic routes, allow for the exploration of a wide range of biological activities (Sanchit, Luhach, Shukla, & Yadav, 2015) .
Antibacterial Applications : Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized, with some showing promising antibacterial activity against various pathogens. This underscores the potential of such compounds in developing new antimicrobial agents (Azab, Youssef, & El-Bordany, 2013) .
Synthesis and Chemical Properties
Regioselective Synthesis : Studies on the regioselective synthesis of 3,6-disubstituted 2-(methylsulfanyl)pyrimidin-4(3H)-ones have shown efficient methodologies for creating compounds with potential biological activities, showcasing the versatility of pyrimidin-4-ones as core structures for further chemical modifications (Dos Santos et al., 2015) .
Nucleophilic Substitution Reactions : The synthesis and reactions of 2-methylsulfanyl-6-polyfluoroalkylpyrimidin-4-ones with nucleophiles like morpholine or hydrazine result in the substitution of the methylsulfanyl group, leading to compounds with varied functional groups and potential for further application in medicinal chemistry (Khudina, Burgart, & Saloutin, 2014) .
Analytical and Functional Applications
- Chemo-sensing and Imaging : Salicylaldehyde-based hydrazones have been prepared and structurally characterized, exhibiting fluorescence "turn on" response toward Al3+ in a mixture of dimethyl formamide/water. This sensitivity tuning for selective fluorescent sensing demonstrates the utility of hydrazone compounds in environmental monitoring and biological imaging (Rahman et al., 2017) .
Properties
IUPAC Name |
N-[(E)-[(2Z)-2-benzylideneheptylidene]amino]-6-chloro-2-methylsulfanylpyrimidin-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23ClN4S/c1-3-4-6-11-16(12-15-9-7-5-8-10-15)14-21-24-18-13-17(20)22-19(23-18)25-2/h5,7-10,12-14H,3-4,6,11H2,1-2H3,(H,22,23,24)/b16-12-,21-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STSNKSVSBDQAOI-VUJNTXNFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=CC1=CC=CC=C1)C=NNC2=CC(=NC(=N2)SC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C(=C/C1=CC=CC=C1)/C=N/NC2=CC(=NC(=N2)SC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23ClN4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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